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Compound of Interest

Compound Name: Sodium DL-Lactate-d3

Cat. No.: B12420266

FOR RESEARCH USE ONLY. NOT FOR DIAGNOSTIC OR THERAPEUTIC USE.

A Comprehensive Overview of a Key Metabolic
Tracer

This technical guide provides an in-depth overview of Sodium DL-Lactate-d3, a deuterated
stable isotope-labeled form of sodium lactate. It is intended for researchers, scientists, and
drug development professionals engaged in metabolic studies, analytical chemistry, and
pharmaceutical research. This document details the compound's properties, applications, and
relevant experimental methodologies.

Core Compound Identification

Sodium DL-Lactate-d3 is a valuable tool in metabolic research, allowing for the precise tracing
of lactate pathways in various biological systems. Its physical and chemical properties are
summarized below.
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Property Value

CAS Number 1219802-24-0[1]
Molecular Formula CsH2Ds3NaOs([1]

Molecular Weight 115.08 g/mol [1]

2-Hydroxypropanoic Acid Sodium Salt-d3,
Synonyms Monosodium Salt Lactic Acid-d3, Sodium
Lactate-d3[1]

Applications in Research and Drug Development

Sodium DL-Lactate-d3 serves as a crucial tracer in stable isotope tracing studies, enabling
researchers to elucidate metabolic pathways and quantify metabolic fluxes.

Metabolic Flux Analysis (MFA)

Metabolic Flux Analysis is a powerful technique for quantifying the rates of intracellular
metabolic reactions.[2] By introducing a stable isotope-labeled substrate like Sodium DL-
Lactate-d3, researchers can track the incorporation of deuterium into downstream metabolites.
This provides a detailed map of metabolic pathway activity, which is invaluable for
understanding cellular metabolism in both healthy and diseased states.[2][3]

Cancer Metabolism Research

The altered metabolism of cancer cells, often characterized by the Warburg effect, presents
unique therapeutic targets.[4] Lactate, once considered a mere waste product, is now
recognized as a key player in cancer cell signaling and metabolism.[4] Sodium DL-Lactate-d3
can be used to trace lactate utilization and its role in fueling tumor growth and metastasis. For
instance, studies have explored how cancer cells utilize lactate as a carbon source for the citric
acid cycle.[2] Furthermore, D-lactate, a component of the DL-lactate racemic mixture, has been
investigated for its potential to inhibit cancer cell proliferation.[5]

Investigating Cellular Signaling Pathways

Recent research has highlighted the role of lactate in cellular signaling. For example, D-sodium
lactate has been shown to promote the activation of the NF-kB signaling pathway in bovine
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mammary epithelial cells, suggesting a role for lactate in inflammatory responses.[6] The use of
Sodium DL-Lactate-d3 allows for precise investigation into how lactate and its metabolites
influence such signaling cascades.

Experimental Methodologies

The successful application of Sodium DL-Lactate-d3 in research hinges on robust
experimental protocols. Below are generalized methodologies for its use in stable isotope
tracing experiments.

General Protocol for Stable Isotope Labeling in Cell
Culture

This protocol outlines the basic steps for a stable isotope tracing experiment using Sodium DL-
Lactate-d3 in cultured cells.

o Cell Seeding: Plate cells at a suitable density in a multi-well plate (e.g., 6-well plate) and
incubate overnight to allow for attachment.[7]

e Tracer Introduction: Replace the standard culture medium with a medium containing Sodium
DL-Lactate-d3. The concentration of the tracer should be optimized for the specific cell type
and experimental question. It is recommended to use dialyzed fetal bovine serum (FBS) to
minimize the presence of unlabeled lactate.[7]

 Incubation: Incubate the cells with the tracer-containing medium for a duration sufficient to
achieve isotopic steady-state in the metabolic pathways of interest. This can range from
minutes for glycolysis to several hours or days for other pathways.[7]

o Metabolite Extraction: After incubation, rapidly quench metabolism and extract metabolites. A
common method involves aspirating the medium, washing the cells with ice-cold phosphate-
buffered saline (PBS), and then adding a cold extraction solvent (e.g., 80% methanol).[7]

o Sample Preparation and Analysis: The extracted metabolites are then prepared for analysis
by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy to
determine the isotopic enrichment in downstream metabolites.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/39662787/
https://www.benchchem.com/product/b12420266?utm_src=pdf-body
https://www.benchchem.com/product/b12420266?utm_src=pdf-body
https://www.benchchem.com/product/b12420266?utm_src=pdf-body
https://www.benchchem.com/product/b12420266?utm_src=pdf-body
https://systems.crump.ucla.edu/metabolomics_center/Culture%20medium%20metabolite%20extraction%20protocol.pdf
https://www.benchchem.com/product/b12420266?utm_src=pdf-body
https://www.benchchem.com/product/b12420266?utm_src=pdf-body
https://systems.crump.ucla.edu/metabolomics_center/Culture%20medium%20metabolite%20extraction%20protocol.pdf
https://systems.crump.ucla.edu/metabolomics_center/Culture%20medium%20metabolite%20extraction%20protocol.pdf
https://systems.crump.ucla.edu/metabolomics_center/Culture%20medium%20metabolite%20extraction%20protocol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Workflow for a Stable Isotope Tracing
Experiment

The following diagram illustrates the logical workflow of a typical stable isotope tracing
experiment.

Fig. 1. Experimental workflow for stable isotope tracing.

Signaling Pathway Involvement

Lactate is increasingly recognized as a signaling molecule that can influence various cellular
processes. The diagram below depicts the lactate-mediated activation of the NF-kB signaling
pathway.

Fig. 2: Lactate-mediated NF-kB signaling pathway.

Conclusion

Sodium DL-Lactate-d3 is an indispensable tool for researchers seeking to unravel the
complexities of cellular metabolism. Its application in stable isotope tracing provides
unparalleled insights into metabolic fluxes and the role of lactate in health and disease. This
guide serves as a foundational resource for the effective utilization of this powerful research
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sodium DL-Lactate-d3: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420266#sodium-dl-lactate-d3-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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